Cas no 39831-55-5 (Amikacin Disulfate)

• Product Name: Amikacin Disulfate
• CAS No: 39831-55-5
• MF: C₂₂H₄₇N₅O₂₁S₂
• MW: 781.75948548317
• MDL: MFCD00167475
• CID: 55106
• PubChem ID: 38351
• Update Time: 2026-01-26

Amikacin Disulfate Chemical and Physical Properties

Names and Identifiers

• Amikacin Sulphate
• amikacin disulfate salt
• 4-amino-n-[5-amino-2-[4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-4-[6-(aminomethyl)-3,4,5-trihydroxy-tetrahydropyran-2-yl]oxy-3-hydroxy-cyclohexyl]-2-hydroxy-butanamide disulfate salt
• Amikacin sulfate salt
• Amikacin disulfate
• Amikacin Sulfate
• BAY-416651 sulfate
• (2S)-4-amino-N-{(1R,2S,3S,4R,5S)-5-amino-2-[(3-amino-3-deoxy-alpha-D-glucopyranosyl)oxy]-4-[(6-amino-6-
• 8-chloro-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione - 2-(diphenylmethoxy)-N,N-dimethylethanamine (1:1)
• Amikacin disulphate salt
• Amikin sulfate
• 4-Amino-N-[5-amino-2-[4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-4-[6-(aminomethyl)-3,4,5-trihydroxy-tetrahydropyran-2-yl]oxy-3-hydroxy-cyclohexyl]-2-hydroxy-butanamide disulfate
• 4-amino-N-[(2S,4S,5R)-5-amino-2-[(2S)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4-[(2S)-6-(aminomethyl)-3,4,5-trihydroxyoxan-2-yl]oxy-3-hydroxycyclohexyl]-2-hydroxybutanamidesulfuric acid
• CID 134129615
• (s)-ysulfate(1:2)(salt)
• antibioticbb-k8sulfate
• α-d-glucopyranosyl-(1-4))-n(sup 1)-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy
• 1-N-[L-(-)-γ-AMino-α-hydroxybutyryl]kanaMycin A Sulfate
• BAY 41-6551 disulfate
• O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1->4)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1->6))-N(3)-(4-amino-L-2-hydroxybutyryl)-2-deoxy-L-streptamine sulfate (1:2)
• Kaminax
• CCG-270466
• UNII-N6M33094FD
• AMIKACIN SULFATE [VANDF]
• AMIKACIN SULFATE [GREEN BOOK]
• Amikacin bis(sulphate)
• Amikin
• SCHEMBL1649432
• Amikin (TN)
• NSC 755846
• s3065
• Amikacin for system suitability, European Pharmacopoeia (EP) Reference Standard
• Amikacin sulfate, United States Pharmacopeia (USP) Reference Standard
• (S)-4-amino-N-((1R,2S,3S,4R,5S)-5-amino-2-(((2S,3R,4S,5S,6R)-4-amino-3,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)-4-(((2R,3R,4S,5S,6R)-6-(aminomethyl)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl)oxy)-3-hydroxycyclohexyl)-2-hydroxybutanamide bis(sulfate)
• AMIKACINI SULFAS [WHO-IP]
• Arikayce
• EINECS 254-648-6
• Q27105754
• O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(6-AMINO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6))-N(SUP 3)-(4-AMINO-L-2-HYDROXYBUTYRYL)-2-DEOXY-L-STREPTAMINE SULFATE (1:2)
• AMIKACIN SULFATE [ORANGE BOOK]
• NN-K 8
• Amikan
• O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4)-O-(6-AMINO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6))-N(SUP 3)-(4-AMINO-L-2-HYDROXYBUTYRYL)-2-DEOXY-L-STREPTAMINE SULPHATE (1:2)
• AMIKACIN SULFATE [EP IMPURITY]
• Kancin-Gap
• Amitrex
• AMIKACIN SULFATE [WHO-DD]
• D-STREPTAMINE, O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6)-O-(6-AMINO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4))-N(SUP 1)-(4-AMINO-2-HYDROXY-1-OXOBUTYL)-2-DEOXY-, (S)-, SULFATE (1:2) (SALT)
• D00865
• 39831-55-5
• amikacin disulphate
• Amikacin sulfate salt(1:2)
• Amikafur
• Biodacyn
• Amikacin (as sulfate)
• DTXSID601045247
• Amikacin sulfate [USAN:USP:JAN]
• Amikacin sulfate; 6-O-(3-Amino-3-deoxy-a-d-glucopyranosyl)-4-O-(6-amino-6-deoxy-a-d-glucopyranosyl)-1-N-[(2S)-4-amino-2-hydroxybutanoyl]-2-deoxy-d-streptamine sulfate
• Amikacin (sulfate)
• CHEMBL4208954
• Antibiotic BB-K8 sulfate
• Amikacin sulfate (JP17/USP)
• O-3-Amino-3-deoxy-alpha-D-glucopyranosyl-(1-4)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-6))-N(sup 3)-(4-amino-L-2-hydroxybutyryl)-2-deoxy-L-streptamine sulfate (1:2)
• AMIKACIN SULFATE [USP MONOGRAPH]
• CHEBI:2638
• D-STREPTAMINE, O-3-AMINO-3-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->6)-O-(6-AMINO-6-DEOXY-.ALPHA.-D-GLUCOPYRANOSYL-(1->4))-N(SUP 1)-(4-AMINO-2-HYDROXY-1-OXOBUTYL)-2-DEOXY-, (S)-, SULPHATE (1:2) (SALT)
• AMIKACIN SULFATE [JAN]
• HY-B0509B
• AS-13777
• AMIKIN IN SODIUM CHLORIDE 0.9% IN PLASTIC CONTAINER
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1-6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1-4))-N(sup 1)-(4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, (S)-, sulfate (1:2)(salt)
• Amikacin Sulfate, Pharmaceutical Secondary Standard; Certified Reference Material
• Likacin
• AMIKACIN SULFATE [USAN]
• Amikacin sulfate, European Pharmacopoeia (EP) Reference Standard
• AMIKACIN SULFATE [USP-RS]
• D-Streptamine, O-3-amino-3-deoxy-alpha-D-glucopyranosyl-(1.fwdarw.6)-O-(6-amino-6-deoxy-alpha-D-glucopyranosyl-(1.fwdarw.4))-N1-((2S)-4-amino-2-hydroxy-1-oxobutyl)-2-deoxy-, sulfate (1:2) (salt)
• Amikacin (disulfate)
• Biklin
• AMIKACIN SULFATE [MI]
• AMIKACIN SULFATE IN SODIUM CHLORIDE 0.9% IN PLASTIC CONTAINER
• Amikacini sulfas
• BB-K8
• AMIKACIN SULFATE [EP MONOGRAPH]
• Pierami
• MFCD00167475
• NSC-755846
• CS-3493
• Chemacin
• Amikacin disulfate salt, potency: 674-786 mug per mg (as amikacin base)
• N6M33094FD
• AKOS025310105
• AMIKACIN SULFATE [MART.]
• Fabianol
• (2S)-4-amino-N-[(1R,2S,3S,4R,5S)-5-amino-2-(3-amino-3-deoxy-alpha-D-glucopyranosyloxy)-4-(6-amino-6-deoxy-alpha-D-glucopyranosyloxy)-3-hydroxycyclohexyl]-2-hydroxybutanamide disulfate
• NS00088998
• A2281
• FXKSEJFHKVNEFI-GCZBSULCSA-N
• Amikacin sulfate (JP18/USP)
• Amikacin Disulfate

• MDL： MFCD00167475
• Inchi： 1S/C22H43N5O13.2H2O4S/c23-2-1-8(29)20(36)27-7-3-6(25)18(39-22-16(34)15(33)13(31)9(4-24)37-22)17(35)19(7)40-21-14(32)11(26)12(30)10(5-28)38-21;2*1-5(2,3)4/h6-19,21-22,28-35H,1-5,23-26H2,(H,27,36);2*(H2,1,2,3,4)/t6-,7+,8-,9+,10+,11-,12+,13+,14+,15-,16+,17-,18+,19-,21+,22+;;/m0../s1
• InChI Key： FXKSEJFHKVNEFI-GCZBSULCSA-N
• SMILES： S(=O)(=O)(O)O.S(=O)(=O)(O)O.O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)N)O)[C@@H]1[C@H]([C@@H]([C@H](C[C@H]1NC([C@H](CCN)O)=O)N)O[C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)O)O
• BRN： 6172633

Computed Properties

• Exact Mass: 781.22
• Monoisotopic Mass: 781.22
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 17
• Hydrogen Bond Acceptor Count: 25
• Heavy Atom Count: 50
• Rotatable Bond Count: 10
• Complexity: 900
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 498

Experimental Properties

• Color/Form: powder
• Density: No data available
• Melting Point: 220-230°C
• Boiling Point: No data available
• Flash Point: No data available
• PH: pH(10g/L, 25℃) : 2.0～4.0
• Solubility: H2O: 50 mg/mL, clear, colorless
• Water Partition Coefficient: Soluble in water at 50mg/ml with warming
• PSA: 497.90000
• LogP: -4.37610
• Solubility: Soluble
• Merck: 13,404
• Specific Rotation: +74.75° (c=1, H2O)
• Vapor Pressure: No data available

Amikacin Disulfate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36
• FLUKA BRAND F CODES：3-10
• RTECS：WK1961200
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides

Additional information on Amikacin Disulfate

Amikacin Disulfate (CAS No. 39831-55-5): A Comprehensive Guide to Its Properties and Applications

Amikacin Disulfate (CAS No. 39831-55-5) is a semi-synthetic aminoglycoside antibiotic derived from kanamycin. It is widely recognized for its broad-spectrum antibacterial activity, particularly against Gram-negative bacteria. The compound is commonly used in clinical settings to treat severe infections, including those caused by Pseudomonas aeruginosa and other resistant strains. Its effectiveness against multidrug-resistant pathogens has made it a critical tool in modern medicine.

The chemical structure of Amikacin Disulfate includes a sulfate group, which enhances its solubility and stability in aqueous solutions. This property is particularly important for intravenous and intramuscular administration, ensuring optimal bioavailability. Researchers and healthcare professionals often search for "Amikacin Disulfate solubility" or "Amikacin Disulfate mechanism of action" to understand its pharmacokinetics and pharmacodynamics better.

One of the trending topics in antibiotic research is the rise of antimicrobial resistance (AMR). Amikacin Disulfate remains a frontline defense against resistant infections, especially in hospital-acquired pneumonia and septicemia. Recent studies highlight its synergy with beta-lactam antibiotics, addressing queries like "Amikacin Disulfate combination therapy" and "Amikacin Disulfate resistance patterns." These insights are crucial for clinicians navigating complex treatment regimens.

In the pharmaceutical industry, Amikacin Disulfate is manufactured under strict compliance with Good Manufacturing Practices (GMP). Quality control measures ensure the purity and potency of the final product, which is often supplied as a sterile powder for injection. Searches related to "Amikacin Disulfate suppliers" or "Amikacin Disulfate price" reflect the compound's commercial significance.

Beyond human medicine, Amikacin Disulfate finds applications in veterinary medicine, particularly for treating bacterial infections in livestock and companion animals. This dual-use aspect has spurred interest in topics like "Amikacin Disulfate veterinary use" and "Amikacin Disulfate dosage for animals," underscoring its versatility.

From a research perspective, Amikacin Disulfate is a subject of ongoing investigations into novel drug delivery systems. Nanoparticle-based formulations and inhalable preparations are being explored to enhance its efficacy while minimizing side effects. Queries such as "Amikacin Disulfate nanoparticles" or "Amikacin Disulfate inhalation therapy" are gaining traction in scientific literature.

In conclusion, Amikacin Disulfate (CAS No. 39831-55-5) is a vital antibiotic with a well-established role in combating serious bacterial infections. Its broad-spectrum activity, coupled with its adaptability to emerging therapeutic strategies, ensures its continued relevance in both clinical and research settings. For those seeking detailed information, resources on "Amikacin Disulfate stability" or "Amikacin Disulfate clinical trials" provide valuable insights into its evolving applications.